Cas no 56599-84-9 (METHYL OCTADECANOATE-13C18)

• Product Name: METHYL OCTADECANOATE-13C18
• CAS No: 56599-84-9
• MF: C₁₉H₃₈O₂
• MW: 298.503826618195
• CID: 2832323
• PubChem ID: 71309088
• Update Time: 2024-03-01

METHYL OCTADECANOATE-13C18 Chemical and Physical Properties

Names and Identifiers

• METHYL OCTADECANOATE-13C18

• Inchi： 1S/C19H38O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h3-18H2,1-2H3
• InChI Key： HPEUJPJOZXNMSJ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCC(OC)=O

Computed Properties

• Exact Mass: 316.34756749g/mol
• Monoisotopic Mass: 316.34756749g/mol
• Isotope Atom Count: 18
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 17
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters